2-(((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(furan-2-ylmethyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-(furan-2-ylmethyl)quinazolin-4-one
• InChI: InChI=1S/C24H20N4O4S/c1-2-30-17-11-9-16(10-12-17)22-26-21(32-27-22)15-33-24-25-20-8-4-3-7-19(20)23(29)28(24)14-18-6-5-13-31-18/h3-13H,2,14-15H2,1H3
• InChI Key: ZSFRUSVRELLEFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=CO5
• Molecular Formula: C24H20N4O4S
• Molecular Weight: 460.5 g/mol

Description

2-(((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(furan-2-ylmethyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C24H20N4O4S and its molecular weight is 460.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and crystal structure of compounds closely related to the specified chemical have been extensively studied. For example, a research study detailed the synthesis of a compound with a quinazolinone base, elucidating its structure through NMR, FT-IR spectroscopy, MS, and X-ray diffraction. The study highlights the compound's stable conformation and intermolecular interactions, providing insight into its supramolecular assembly in crystals (Hong Sun et al., 2021).

Anticancer Applications

A potent anticancer agent closely related to the specified compound, PVHD303, demonstrated significant antiproliferative activity against human lung cancer cell lines and inhibited tumor growth in vivo in a colon cancer model (Yumiko Suzuki et al., 2020). This discovery emphasizes the potential of quinazolinone derivatives as effective anticancer therapies.

Analgesic and Anti-inflammatory Activities

Quinazolinone rings, including compounds similar to the one , have been reported to possess various biological activities, including significant analgesic and anti-inflammatory effects. For instance, derivatives synthesized for in vitro analgesic activity demonstrated substantial pain relief in comparison to standard drugs, suggesting their utility as novel analgesic agents (Osarumwense Peter Osarodion, 2023).